Cas no 86365-02-8 (2'-O-(1,3-Benzodithiol-2-yl)-3',5'-O-(1,1,3,3-tetraisopropyldisiloxan-1,3-diyl)uridine)

2'-O-(1,3-Benzodithiol-2-yl)-3',5'-O-(1,1,3,3-tetraisopropyldisiloxan-1,3-diyl)uridine structure
86365-02-8 structure
Product Name:2'-O-(1,3-Benzodithiol-2-yl)-3',5'-O-(1,1,3,3-tetraisopropyldisiloxan-1,3-diyl)uridine
CAS No:86365-02-8
MF:C28H42N2O7S2Si2
MW:638.943287372589
CID:991558
Update Time:2023-08-03

2'-O-(1,3-Benzodithiol-2-yl)-3',5'-O-(1,1,3,3-tetraisopropyldisiloxan-1,3-diyl)uridine Chemical and Physical Properties

Names and Identifiers

    • 2'-O-(1,3-benzodithiol-2-yl)-3',5'-O-(1,1,3,3-tetraisopropyldisiloxan-1,3-diyl)uridine
    • 2-Btdu
    • 2'-O-(1,3-Benzodithiol-2-yl)-3',5'-O-(1,1,3,3-tetraisopropyldisiloxan-1,3-diyl)uridine
    • Inchi: 1S/C28H42N2O7S2Si2/c1-16(2)40(17(3)4)33-15-20-24(36-41(37-40,18(5)6)19(7)8)25(26(34-20)30-14-13-23(31)29-27(30)32)35-28-38-21-11-9-10-12-22(21)39-28/h9-14,16-20,24-26,28H,15H2,1-8H3,(H,29,31,32)/t20-,24-,25-,26-/m1/s1
    • InChI Key: VEZHVZPYZTXZOM-XTKIHQQCSA-N
    • SMILES: S1C2C=CC=CC=2SC1O[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@@H]2CO[Si](C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)O[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 7
  • Complexity: 986
  • Topological Polar Surface Area: 146
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